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Compound of Interest

Compound Name: D-ribo-Phytosphingosine-13C2,d2

Cat. No.: B030863

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of D-ribo-
Phytosphingosine-13C2,d2, a stable isotope-labeled sphingolipid crucial for advanced
research in cellular biology and drug development. This document details its chemical and
physical properties, biological significance, and application in sophisticated analytical
techniques.

Introduction to D-ribo-Phytosphingosine-13C2,d2

D-ribo-Phytosphingosine-13C2,d2 is an isotopically labeled form of D-ribo-phytosphingosine,
a naturally occurring sphingoid base. The incorporation of two carbon-13 (3C) atoms and two
deuterium (2H or d) atoms provides a distinct mass shift, making it an ideal internal standard for
mass spectrometry-based quantification of its unlabeled counterpart. This allows for precise
and accurate measurement of endogenous D-ribo-phytosphingosine levels in various biological
matrices, overcoming challenges of sample loss during preparation and variations in instrument
response.[1]

Physicochemical Properties

The fundamental properties of both unlabeled and the isotopically labeled D-ribo-
phytosphingosine are summarized below for comparative analysis.
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D-ribo-Phytosphingosine-

Property D-ribo-Phytosphingosine 13C2,d2
(2S,3S,4R)-2-
Synonyms aminooctadecane-1,3,4-triol,
4-D-Hydroxysphinganine
Molecular Formula C1sH39NO3 C1613C2H37D2NO3
Molecular Weight 317.5 g/mol [2] Approx. 321.5 g/mol
CAS Number 388566-94-7 237757-10-7[2]
Appearance Powder Solid
Storage Temperature -20°C -20°C

N DMF: 10 mg/ml, DMSO: 2 o
Solubility o Similar to unlabeled form
mg/ml, Ethanol: miscible[3]

Biological Significance of D-ribo-Phytosphingosine

D-ribo-phytosphingosine is a key bioactive lipid that plays a fundamental role in the structural
integrity of cell membranes and participates in a variety of cellular signaling pathways.[4] It is
found in a wide range of organisms, from yeast and plants to mammals.

Role in Yeast

In yeast, such as Saccharomyces cerevisiae, phytosphingosine is a crucial component of
sphingolipids and a critical signaling molecule, particularly in response to heat stress.[4] It can
be phosphorylated by the kinases Pkhl and Pkh2, initiating a signaling cascade that influences
endocytosis and cell wall integrity.[5][6]

Role in Mammalian Cells

In mammalian cells, phytosphingosine and its phosphorylated metabolite, phytosphingosine-1-
phosphate (P1P), are involved in regulating cell growth, differentiation, and apoptosis.[7][8]
P1P, similar to the well-studied sphingosine-1-phosphate (S1P), can act as an extracellular
ligand for G protein-coupled receptors (GPCRSs), thereby initiating intracellular signaling
cascades that affect a wide array of cellular processes.[7][8]
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Signaling Pathways

Phytosphingosine and its phosphorylated form are integral to complex signaling networks. The
following diagrams illustrate key pathways in yeast and mammalian cells.

Pkh1/Pkh2 Signaling Pathway in Yeast

Caption: Pkh1/Pkh2 signaling pathway in yeast.

Phytosphingosine-1-Phosphate (P1P) Signaling in
Mammalian Cells

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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